N-Methyl-N-[2-[methyl-(1-methylpiperidin-4-yl)amino]cyclohexyl]but-2-ynamide

• IUPAC Name: N-methyl-N-[2-[methyl-(1-methylpiperidin-4-yl)amino]cyclohexyl]but-2-ynamide
• InChI: InChI=1S/C18H31N3O/c1-5-8-18(22)21(4)17-10-7-6-9-16(17)20(3)15-11-13-19(2)14-12-15/h15-17H,6-7,9-14H2,1-4H3
• InChI Key: RGYGDDASOMQOCY-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(C)C1CCCCC1N(C)C2CCN(CC2)C
• Molecular Formula: C18H31N3O
• Molecular Weight: 305.5 g/mol

Description

The compound is a complex organic molecule that likely belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are a large family of compounds that are designed to mimic the effects of Δ9-tetrahydrocannabinol (THC), the active component of cannabis. They are often used in research and sometimes abused for their psychoactive effects.

Molecular Structure Analysis

The molecular structure of this compound is likely complex, given its long and detailed chemical name. It appears to contain a piperidine ring, which is a common feature in many synthetic cannabinoids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Some general properties of synthetic cannabinoids include a high lipid solubility and the ability to cross the blood-brain barrier.

Safety And Hazards

Synthetic cannabinoids can be quite dangerous, as they often have a much higher potency than natural THC. They have been associated with a variety of adverse effects, including seizures, psychosis, and even death.

Future Directions

The future of research into synthetic cannabinoids likely involves the development of safer and more effective compounds for use in medical research. There is also a need for more research into the adverse effects of these compounds, in order to better understand the risks associated with their use.